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Compound of Interest

Compound Name: 1-Chloro-2-cyclohexylbenzene

CAS No.: 91766-85-7

Cat. No.: B1625857

Get Quote

Executive Summary & Chemical Identity
1-Chloro-2-cyclohexylbenzene (CAS: 91766-85-7) is a halogenated aromatic hydrocarbon

often used as a specialized intermediate in liquid crystal synthesis and as a high-boiling heat

transfer fluid.[1][2][3]

Unlike standard organic solvents (e.g., acetone, ethanol), this compound possesses a chlorine

substituent on the aromatic ring.[2] This structural feature dictates a strict "Zero-Drain" policy

and requires segregation into Halogenated Waste streams. Misclassification of this waste

stream can result in severe regulatory fines (RCRA/EPA) and damage to downstream

incineration catalysts.
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Chemical Attribute Specification

CAS Number 91766-85-7

Molecular Formula C₁₂H₁₅Cl

Flash Point >100°C (Combustible, not highly flammable)

Solubility Lipophilic (LogP ~5.2); Insoluble in water

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319), Aquatic

Chronic 1 (H410)

Waste Classification Halogenated Organic Solvent Waste

The "Why": Scientific Rationale for Segregation
As researchers, we must understand the causality behind disposal protocols to ensure

compliance.

Combustion Chemistry & Dioxin Formation: When non-halogenated waste is incinerated, it

burns cleanly to CO₂ and H₂O. However, 1-Chloro-2-cyclohexylbenzene contains chlorine.

[1][2][3] Upon combustion at standard temperatures (<850°C), chlorine atoms can recombine

with organic rings to form Polychlorinated Dibenzodioxins (PCDDs) and Furans—some of

the most potent environmental toxins known.

Operational Implication: This waste must be sent to specialized high-temperature

incinerators (>1100°C) equipped with rapid quench systems and acid gas scrubbers (to

capture HCl).[2]

Catalytic Poisoning: Many standard waste oxidizers use precious metal catalysts

(Platinum/Palladium). Halogens (Cl, Br, I) bind irreversibly to these active sites, poisoning the

catalyst and rendering the emission control system ineffective.[2]

Operational Implication: Never pour this compound into a "General Organic" or "Non-

Halogenated" carboy. Even 1% contamination renders the entire container "Halogenated,"

tripling the disposal cost.
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Bioaccumulation Potential: With a LogP > 5, this compound is highly lipophilic. If released

into the sewer, it will not degrade in water treatment plants but will instead adsorb to sludge

and bioaccumulate in aquatic organisms.

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment & Segregation

PPE Requirements: Nitrile gloves (0.11mm minimum thickness), safety goggles, and lab

coat. Use a fume hood due to potential volatility and irritation.

Vessel Selection: Use High-Density Polyethylene (HDPE) or Glass containers.[2] Avoid low-

grade plastics that may swell upon long-term exposure to aromatics.[1][2]

Phase 2: Waste Stream Allocation
Follow this logic to determine the correct waste container:

Pure/Stock Chemical:

Label as "Halogenated Organic Waste."

List constituents: "1-Chloro-2-cyclohexylbenzene >95%."[1][2][4]

Reaction Mixtures (Mixed Solvents):

Scenario: You dissolved the compound in Dichloromethane (DCM).

Action: Dispose in Halogenated Waste.

Scenario: You dissolved the compound in Acetone or Ethyl Acetate.

Action:CRITICAL: Dispose in Halogenated Waste. The presence of the chloro-aromatic

overrides the non-halogenated solvent.[2]

Aqueous Extractions (Separatory Funnel Waste):

The aqueous layer may contain trace amounts of the compound.
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Collect in a separate container labeled "Aqueous Waste - Toxic/Trace Organics." Do not

pour down the sink.

Phase 3: Spill Management (Immediate Action)
If <500mL is spilled:

Evacuate the immediate area of ignition sources (though flash point is high, standard

protocol applies).

Absorb using vermiculite, sand, or a dedicated "Organic/Solvent" spill pillow. Do not use

paper towels as they increase surface area for evaporation.

Collect debris into a wide-mouth jar, seal, and label as "Hazardous Waste - Debris

contaminated with Halogenated Aromatics."

Visual Workflow: Cradle-to-Grave Disposal Logic
The following diagram illustrates the decision matrix for handling 1-Chloro-2-
cyclohexylbenzene waste to ensure regulatory compliance.
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Waste Generation:
1-Chloro-2-cyclohexylbenzene

Is it mixed with
other solvents?

Aqueous Layer
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(Acetone, Hexane, EtOH)

Yes

Mixed with Halogenated
(DCM, Chloroform)

Yes

HALOGENATED WASTE
CARBOY (Red Tag)

No (Pure)

STOP: Do NOT use
Non-Halogenated Bin

TOXIC AQUEOUS WASTE
(Blue Tag)

Segregate to Halogenated

EHS/Waste Management
Pickup

High-Temp Incineration
(>1100°C) with
HCl Scrubbing
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1625857/docs?utm_src=pdf-body-img#operational-guide-disposal-of-1-chloro-2-cyclohexylbenzene-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for segregating 1-Chloro-2-cyclohexylbenzene waste streams. Note

that mixing with non-halogenated solvents still results in a Halogenated Waste classification.[2]

[5]

Regulatory Classification Codes
When filling out waste tags (Red Tags), use the following codes based on your region. While

this specific isomer is not always explicitly listed, it defaults to the broader "Halogenated"

categories.

Region Regulatory Body Classification Code Description

USA EPA (RCRA) F002 / D001

Spent halogenated

solvents (if mixed) or

Ignitable (if FP

<60°C).[1][2] Often

managed as Non-

RCRA Regulated

Hazardous Waste if

pure, but

"Halogenated" status

is the operational key.

EU
EWC (European

Waste Catalogue)
07 01 03*

Organic halogenated

solvents, washing

liquids, and mother

liquors.[1][2]

Global UN Transport UN 3082

Environmentally

Hazardous

Substance, Liquid,

N.O.S. (1-Chloro-2-

cyclohexylbenzene).

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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